2-(2-{[(2-furylmethyl)amino]methyl}-6-methoxyphenoxy)acetamide hydrochloride

• IUPAC Name: 2-[2-[(furan-2-ylmethylamino)methyl]-6-methoxyphenoxy]acetamide;hydrochloride
• InChI: InChI=1S/C15H18N2O4.ClH/c1-19-13-6-2-4-11(15(13)21-10-14(16)18)8-17-9-12-5-3-7-20-12;/h2-7,17H,8-10H2,1H3,(H2,16,18);1H
• InChI Key: SQMDHCQSLXBEAW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCC(=O)N)CNCC2=CC=CO2.Cl
• Molecular Formula: C15H19ClN2O4
• Molecular Weight: 326.77 g/mol

Description

2-(2-{[(2-furylmethyl)amino]methyl}-6-methoxyphenoxy)acetamide hydrochloride is a useful research compound. Its molecular formula is C15H19ClN2O4 and its molecular weight is 326.77 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 326.1033348 g/mol and the complexity rating of the compound is 327. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Impact and Degradation

• Chloroacetamide herbicides like acetochlor and metolachlor are extensively used in agriculture and have been studied for their environmental fate and metabolism. These compounds undergo complex metabolic pathways involving cytochrome P450 enzymes, leading to the formation of potentially carcinogenic metabolites. Such studies help in understanding the environmental persistence and potential risks associated with these chemicals (Coleman et al., 2000).

Soil Interaction and Agricultural Implications

• Research on the reception and activity of chloroacetamide herbicides in soil, affected by factors like wheat straw and irrigation, informs agricultural practices and herbicide management. These findings contribute to optimizing herbicide application to enhance efficacy while minimizing environmental impact (Banks & Robinson, 1986).

Biochemical Mechanisms and Toxicology

• Studies on the biochemical mechanisms of chloroacetamide herbicides and their effects on fatty acid synthesis in organisms such as green algae offer insights into the toxicological impacts of these compounds on non-target species. Such research aids in assessing the ecological risks posed by these chemicals (Weisshaar & Böger, 1989).

Advanced Applications and Compound Synthesis

• The synthesis and study of related chloroacetamide compounds for potential therapeutic applications illustrate the versatility of these chemicals. Research in this area explores the development of new drugs and therapeutic agents, highlighting the broader scientific applications beyond herbicide use (Reddy et al., 2014).